Cas no 957061-09-5 (4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester)

• Product Name: 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester
• CAS No: 957061-09-5
• MF: C₂₂H₂₄BNO₅
• MW: 393.240666389465
• MDL: MFCD09258656
• CID: 802736
• PubChem ID: 44119395
• Update Time: 2025-11-04

4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]-
• 2-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]isoindole-1,3-dione
• 4-(2-(1,3-DIOXOISOINDOLIN-2-YL)ETHOXY)PHENYLBORONIC ACID, PINACOL ESTER
• 957061-09-5
• DTXSID00657199
• E84852
• 2-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)phthalimide
• AKOS015999476
• SB66183
• CS-0174543
• BS-22725
• 2-{2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}-1H-isoindole-1,3(2H)-dione
• 4-[(Phthalimid-1-yl)ethoxy]benzeneboronic acid, pinacol ester
• MFCD09258656
• 4-[2-(Phthalimid-1-yl)ethoxy]benzeneboronic acid, pinacol ester
• 2-{2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]ETHYL}ISOINDOLE-1,3-DIONE
• XH0301
• 2-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl) phthalimide
• 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester

• MDL： MFCD09258656
• Inchi： 1S/C22H24BNO5/c1-21(2)22(3,4)29-23(28-21)15-9-11-16(12-10-15)27-14-13-24-19(25)17-7-5-6-8-18(17)20(24)26/h5-12H,13-14H2,1-4H3
• InChI Key： KTVTYHREIHAMSB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCCN2C(C3C=CC=CC=3C2=O)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 393.17500
• Monoisotopic Mass: 393.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 538.0±35.0 °C at 760 mmHg
• Flash Point: 279.2±25.9 °C
• Refractive Index: 1.588
• PSA: 65.07000
• LogP: 2.59870
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester

Comprehensive Overview of 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester (CAS No. 957061-09-5)

In the realm of organic chemistry and pharmaceutical research, 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester (CAS No. 957061-09-5) has emerged as a compound of significant interest. This boronic acid derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. The compound's unique structure, featuring a pinacol ester group, enhances its stability and reactivity, making it a valuable building block for drug discovery and material science applications.

The phenylboronic acid moiety in this compound plays a pivotal role in facilitating carbon-carbon bond formation, a process critical for constructing complex molecular architectures. Researchers and chemists frequently search for "boronic ester applications" or "Suzuki coupling reagents," highlighting the growing demand for high-purity intermediates like 957061-09-5. Its compatibility with diverse reaction conditions and functional groups further underscores its versatility in organic synthesis.

Recent trends in green chemistry have also brought attention to compounds like 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester, as they often enable more efficient and environmentally friendly synthetic routes. Queries such as "sustainable boronic acid derivatives" or "eco-friendly coupling reagents" reflect this shift in focus. The compound's stability under ambient conditions and its role in reducing waste generation align well with these emerging priorities.

From a structural perspective, the incorporation of the 1,3-dioxoisoindolin group adds another layer of functionality, potentially enabling further derivatization or serving as a protective group in multi-step syntheses. This feature has sparked interest in "multifunctional boronic acid esters" and "modular synthetic building blocks," as evidenced by recent literature and patent filings. The compound's molecular weight and solubility profile also make it suitable for a range of solvent systems, addressing another common search theme: "solubility of boronic acid pinacol esters."

In pharmaceutical contexts, boronic acid derivatives have gained prominence due to their ability to form reversible covalent bonds with biological targets. While 957061-09-5 is primarily a synthetic intermediate, its structural features resonate with searches for "boron-containing drug candidates" and "enzyme inhibitor scaffolds." The compound's purity and characterization data—often searched as "HPLC analysis of boronic esters"—are critical quality parameters for end-users in both academic and industrial settings.

Handling and storage recommendations for 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester typically emphasize protection from moisture and prolonged exposure to air, topics frequently framed as "stability of boronic acid derivatives" in technical forums. Proper storage ensures consistent performance in sensitive reactions, a concern reflected in queries like "handling air-sensitive coupling reagents."

The compound's relevance extends to materials science, where boronic acid derivatives contribute to the development of organic electronic materials and sensors. This interdisciplinary appeal is captured in searches combining "boronic esters" with terms like "conjugated polymers" or "molecular recognition." Such applications highlight the compound's potential beyond traditional organic synthesis.

Analytical techniques for characterizing CAS No. 957061-09-5, including NMR spectroscopy and mass spectrometry, represent another area of frequent inquiry. Researchers often seek "spectral data for phenylboronic acid esters" or "characterization of heterocyclic boronic acids" to verify compound identity and purity—a testament to the rigorous standards applied in modern chemical research.

As the field of precision synthesis advances, compounds like 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)phenylboronic acid, pinacol ester will likely see expanded applications in catalysis and materials design. Its balanced reactivity profile and structural features position it well to address contemporary challenges in synthetic chemistry, from flow chemistry implementations to high-throughput screening platforms.